Cas no 1261617-99-5 (4'-(Difluoromethyl)-2'-(trifluoromethyl)propiophenone)

• Product Name: 4'-(Difluoromethyl)-2'-(trifluoromethyl)propiophenone
• CAS No: 1261617-99-5
• MF: C₁₁H₉F₅O
• MW: 252.180580854416
• CID: 4985663
• Update Time: 2025-11-01

4'-(Difluoromethyl)-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 4'-(Difluoromethyl)-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H9F5O/c1-2-9(17)7-4-3-6(10(12)13)5-8(7)11(14,15)16/h3-5,10H,2H2,1H3
• InChI Key： IAZJNPNUEMSJQC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)F)C=CC=1C(CC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1

Additional information on 4'-(Difluoromethyl)-2'-(trifluoromethyl)propiophenone

Research Brief on 4'-(Difluoromethyl)-2'-(trifluoromethyl)propiophenone (CAS: 1261617-99-5) in Chemical Biology and Pharmaceutical Applications

The compound 4'-(Difluoromethyl)-2'-(trifluoromethyl)propiophenone (CAS: 1261617-99-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This fluorinated aromatic ketone derivative is characterized by its difluoromethyl and trifluoromethyl substituents, which confer enhanced metabolic stability and lipophilicity, making it a promising candidate for drug discovery and development.

Recent studies have focused on the synthesis and optimization of 4'-(Difluoromethyl)-2'-(trifluoromethyl)propiophenone as a key intermediate in the development of novel small-molecule inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors targeting cancer-related pathways. The researchers employed a multi-step synthetic route, with the title compound serving as a crucial building block for introducing fluorine-rich pharmacophores into lead compounds.

In pharmacological evaluations, derivatives of 4'-(Difluoromethyl)-2'-(trifluoromethyl)propiophenone have shown remarkable activity against various disease targets. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that structural analogs exhibited nanomolar inhibitory activity against inflammatory enzymes, suggesting potential applications in treating chronic inflammatory diseases. The presence of multiple fluorine atoms was found to significantly enhance binding affinity through favorable interactions with target proteins.

From a chemical biology perspective, the compound's unique electronic properties, conferred by its fluorine substituents, make it particularly valuable for probing protein-ligand interactions. Research published in ACS Chemical Biology (2023) utilized 4'-(Difluoromethyl)-2'-(trifluoromethyl)propiophenone derivatives as ¹⁹F NMR probes to study conformational changes in target proteins, providing new insights into drug-receptor dynamics at atomic resolution.

The metabolic stability of 4'-(Difluoromethyl)-2'-(trifluoromethyl)propiophenone derivatives has been another area of active investigation. A 2024 study in Drug Metabolism and Disposition demonstrated that fluorination at these specific positions significantly reduces oxidative metabolism by cytochrome P450 enzymes, potentially leading to improved pharmacokinetic profiles of drug candidates incorporating this scaffold.

Current challenges in the application of 4'-(Difluoromethyl)-2'-(trifluoromethyl)propiophenone include the need for more efficient synthetic methodologies and a deeper understanding of structure-activity relationships. Recent advances in continuous flow chemistry (2023, Organic Process Research & Development) have addressed some synthetic challenges, enabling gram-scale production with improved yields and purity.

Future research directions for this compound class include exploration of its potential in targeted protein degradation (PROTACs), as suggested by preliminary results presented at the 2024 American Chemical Society National Meeting. The unique electronic properties of the fluorinated aromatic system may facilitate the development of novel heterobifunctional degraders for challenging drug targets.

In conclusion, 4'-(Difluoromethyl)-2'-(trifluoromethyl)propiophenone (CAS: 1261617-99-5) represents a versatile and pharmacologically relevant scaffold in contemporary drug discovery. Its ongoing investigation continues to yield valuable insights into fluorinated compound design and their applications in addressing unmet medical needs across multiple therapeutic areas.